BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Discovery
and Isolation of Strontium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive historical account of the discovery and isolation
of the element strontium. It details the initial identification of a new mineral, strontianite, in the
late 18th century and the subsequent isolation of the metallic element by Sir Humphry Davy.
This document adheres to stringent technical standards, presenting quantitative data in
structured tables, offering detailed experimental protocols from the period, and utilizing
visualizations to elucidate key processes. This guide is intended to be a valuable resource for
researchers, scientists, and professionals in drug development by providing a thorough
understanding of the foundational chemistry of strontium.

The Discovery of a "New Earth" in Strontian,
Scotland

The story of strontium begins in the lead mines of Strontian, a village in the Scottish
Highlands. In 1790, Adair Crawford, a physician and chemist, along with his colleague William
Cruickshank, examined a mineral that had been previously mistaken for a type of barium
carbonate, known as witherite.[1] Their meticulous experiments revealed that this mineral,
which they named strontianite, possessed distinct properties from witherite, leading them to
hypothesize the existence of a "new earth” (a term for a new oxide, and therefore a new
element).[1]
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Early Chemical Investigations of Strontianite

While the full text of Crawford and Cruickshank's 1790 publication, "On the medicinal properties
of the muriated barytes," is not readily available in modern digital archives, historical accounts
and later analyses provide insight into their methods. Their work likely involved comparative
chemical tests between strontianite and witherite. These would have included observing the
different solubilities of their respective chloride and sulfate salts, and noting the distinct flame
color produced when the mineral was heated. Thomas Charles Hope, a professor of chemistry
at the University of Glasgow, later confirmed Crawford's findings and noted that strontianite
imparted a crimson-red color to a flame, in contrast to the green flame produced by barium
compounds.

Composition of Strontianite from the Type Locality

Early quantitative analyses of strontianite were crucial in establishing it as a unique mineral.
While specific 18th-century analyses are scarce, later and modern analyses of strontianite from
the Strontian area provide a clear picture of its composition. The primary component is
strontium carbonate (SrCOs3), often with a notable substitution of calcium.

. . Percentage by Weight
Constituent Chemical Formula

(Typical)
Strontium Oxide SrO ~64-70%
Carbon Dioxide CO2 ~30%
Calcium Oxide CaO ~0-7%
Barium Oxide BaO Trace
Lead(ll) Oxide PbO Trace

The Isolation of Metallic Strontium by Sir Humphry
Davy

The isolation of elemental strontium was achieved in 1808 by the renowned English chemist
Sir Humphry Davy.[2] Fresh from his success in isolating sodium and potassium, Davy applied
his pioneering work in electrochemistry to the "alkaline earths," including the "new earth" from
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strontianite. His experiments were detailed in his 1808 Bakerian Lecture to the Royal Society,
titled "Electro-chemical researches, on the decomposition of the earths; with observations on
the metals obtained from the alkaline earths, and on the amalgam procured from ammonia.”

Experimental Protocol for the Isolation of Strontium

Based on Davy's 1808 publication, the following is a reconstruction of the experimental protocol
he employed to isolate strontium for the first time.

Objective: To decompose the "earth” of strontianite (strontium oxide) and isolate the metallic
element.

Materials:

» Strontites (either naturally occurring strontianite or strontium oxide prepared from it)
e Mercuric oxide (HgO)

o A powerful voltaic pile (battery)

e Platinum electrodes

e Aglass apparatus for distillation

» Naphtha for preserving the isolated metal

Methodology:

o Preparation of the Electrolytic Mixture: A paste was made from moistened "strontites"
(strontium oxide or carbonate) and red mercuric oxide. It is likely that the strontianite was
first calcined to produce strontium oxide.

» Electrolytic Decomposition:
o A small depression was made in the surface of the paste.

o A globule of mercury was placed in this depression to act as the cathode (negative
electrode).
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o A platinum wire was used as the anode (positive electrode) and was brought into contact
with the upper surface of the paste.

o The electrodes were connected to a powerful voltaic pile. Davy had access to batteries
with over 200 plates.

o The electric current was passed through the mixture.

o Formation of Strontium Amalgam: The electric current caused the decomposition of
strontium oxide. The positively charged strontium ions migrated to the negative mercury
cathode, where they were reduced to metallic strontium and formed an amalgam with the
mercury.

e |solation of Strontium Metal:
o The resulting strontium-mercury amalgam was collected.

o The amalgam was placed in a glass tube, and the mercury was distilled off by heating the
tube. This process was likely carried out under a layer of naphtha or in a vacuum to
prevent the highly reactive strontium from oxidizing.

o The remaining solid residue was the isolated strontium metal.

Observations: Davy would have observed the formation of a solid amalgam at the cathode.
Upon heating, the volatile mercury would have vaporized, leaving behind a silvery-white,
reactive metal — strontium. Davy noted that the isolated alkaline earth metals would rapidly
oxidize when exposed to air.[2]

Visualizing the Historical Workflow

To better understand the sequence of events and the experimental processes, the following
diagrams are provided.
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Figure 1. Timeline of the discovery and isolation of strontium.
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Figure 2. Experimental workflow for Humphry Davy's isolation of strontium.

Conclusion
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The discovery and isolation of strontium represent a significant chapter in the history of
chemistry, showcasing the transition from classical mineral analysis to the dawn of
electrochemistry. The meticulous observations of Crawford and Cruickshank laid the
groundwork for Humphry Davy's brilliant application of the voltaic pile to decompose what was
once considered a fundamental "earth.” This in-depth guide, with its detailed protocols and
data, serves as a testament to the scientific rigor of these early chemists and provides a
valuable historical and technical resource for today's scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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